Cas no 2113276-10-9 (5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-)

• Product Name: 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-
• CAS No: 2113276-10-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5263076
• Update Time: 2025-10-28

5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-

• Inchi： 1S/C9H10N2O/c1-9(3-4-9)8-11-6-7(12-8)2-5-10/h6H,2-4H2,1H3
• InChI Key： NTSWYVFFDCIVTG-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CN=C1C1(C)CC1

Additional information on 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-

5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-: A Comprehensive Overview

5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-, also known by its CAS number 2113276-10-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are widely studied due to their unique electronic properties and potential applications in drug design and materials science.

The structure of 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- consists of an oxazole ring substituted with a nitrile group at position 5 and a 1-methylcyclopropyl group at position 2. The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. The presence of the nitrile group introduces electron-withdrawing effects, while the 1-methylcyclopropyl group adds steric bulk and potential for conformational flexibility. These structural features make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. For instance, researchers have explored the use of 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- as a precursor for bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The compound's ability to undergo various nucleophilic and electrophilic reactions makes it versatile for functionalization and incorporation into larger molecular frameworks.

In terms of synthesis, several methods have been reported for the preparation of 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-. One common approach involves the cyclization of an appropriately substituted amino aldehyde or ketone under acidic conditions to form the oxazole ring. The substitution pattern on the ring can be controlled by selecting suitable starting materials and reaction conditions. The introduction of the nitrile group typically occurs through cyanation reactions, while the cyclopropyl group can be installed via alkylation or coupling reactions.

The physical properties of 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- include a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in solution-phase reactions. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The application of 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- extends beyond pharmaceutical research into materials science. Its ability to form coordination complexes with transition metals has been explored for potential use in catalysis and sensor applications. Additionally, the compound's electronic properties make it a candidate for inclusion in conjugated systems for optoelectronic devices.

In terms of safety considerations, handling 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)- requires standard laboratory precautions due to its potential irritancy to eyes and skin. Proper ventilation should be ensured during its use, and protective equipment such as gloves and goggles should be worn to minimize exposure risks.

The environmental impact of this compound has also been studied to assess its biodegradability and potential toxicity to aquatic organisms. Research indicates that under aerobic conditions, the compound undergoes slow degradation through microbial action, with no significant acute toxicity observed in standard bioassays.

In conclusion, 5-Oxazoleacetonitrile, 2-(1-methylcyclopropyl)-, CAS number 2113276-10-9, is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structure allows for diverse synthetic transformations, making it an invaluable tool for researchers seeking novel chemical entities with tailored properties.